2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid

• IUPAC Name: 2-(3,5-dimethoxyphenyl)sulfanyl-3-methylbutanoic acid
• InChI: InChI=1S/C13H18O4S/c1-8(2)12(13(14)15)18-11-6-9(16-3)5-10(7-11)17-4/h5-8,12H,1-4H3,(H,14,15)
• InChI Key: VQDRPTLYFCQFOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)O)SC1=CC(=CC(=C1)OC)OC
• Molecular Formula: C13H18O4S
• DSSTOX Substance ID: DTXSID501224678
• Molecular Weight: 270.35 g/mol
• CAS RN: 887585-79-7

Description

2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid, also known as DMSA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMSA is a derivative of the amino acid methionine and has been synthesized using various methods.

Mechanism of Action

2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid acts as a chelating agent, binding to heavy metals and facilitating their excretion from the body. 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth and induce apoptosis in cancer cells. In Alzheimer's disease research, 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid has been shown to inhibit the aggregation of beta-amyloid proteins, which are believed to contribute to the development of the disease.
Biochemical and Physiological Effects:
2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid has been shown to have both biochemical and physiological effects. Biochemically, 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid chelates heavy metals and inhibits the activity of certain enzymes involved in cancer cell growth. Physiologically, 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid has been shown to reduce the levels of heavy metals in the body and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid in lab experiments is its ability to chelate heavy metals, which can be useful in studying heavy metal toxicity and its effects on the body. However, 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid can also have limitations in lab experiments, as its effectiveness may vary depending on the type and concentration of heavy metal being studied.

Future Directions

There are many potential future directions for research on 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid. One area of interest is the use of 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to determine the effectiveness of 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid in treating various types of cancer. Finally, there is a need for more studies on the safety and potential side effects of 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid, particularly in human subjects.
In conclusion, 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its ability to chelate heavy metals and inhibit tumor growth make it a promising candidate for the treatment of heavy metal toxicity and cancer. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid can be synthesized using various methods, including the reaction of 3,5-dimethoxythiophenol with 3-methyl-2-butanone in the presence of sodium borohydride. Another method involves the reaction of 3,5-dimethoxyphenylthiol with 3-methyl-2-butanone in the presence of sodium hydride. The yield of 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid using these methods ranges from 50-70%.

Scientific Research Applications

2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid has been extensively studied for its potential therapeutic applications, including its role in the treatment of heavy metal toxicity, cancer, and neurological disorders. 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid has been shown to chelate heavy metals such as lead, mercury, and arsenic, and can be used to treat heavy metal toxicity. In cancer research, 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid has been shown to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, 2-[(3,5-Dimethoxyphenyl)sulfanyl]-3-methylbutanoic acid has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.